Thiadiazoles

  • 5-Amino-1,3,4-thiadiazole-2-sulfonamide Hydrochloride S...
    • Cat. No.:
    • B135475
    • CAS No.:
    • 120208-98-2
    • Molecular Formula:
    • C2H5ClN4O2S2
    • Molecular Weight:
    • 216.7 g/mol
    Description
    5-Amino-1,3,4-thiadiazole-2-sulfonamide Hydrochloride Salt, also known as 5-Amino-1,3,4-thiadiazole-2-sulfonamide Hydrochloride Salt, is a useful research compound. Its molecular formula is C2H5ClN4O2S2 and its...
  • 4-(5-Amino-1,3,4-thiadiazol-2-yl)benzoic acid
    • Cat. No.:
    • B2990128
    • CAS No.:
    • 235109-65-6
    • Molecular Formula:
    • C9H7N3O2S
    • Molecular Weight:
    • 221.23
    Description
    4-(5-Amino-1,3,4-thiadiazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C9H7N3O2S and its molecular weight is 221.23. The purity is usually 95%. BenchChem offers high-quality 4-(5...
  • 4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonit...
    • Cat. No.:
    • B2592209
    • CAS No.:
    • 299921-59-8
    • Molecular Formula:
    • C10H8N4S2
    • Molecular Weight:
    • 248.32
    Description
    4-{[(5-Amino-1,3,4-thiadiazol-2-yl)thio]methyl}benzonitrile is a useful research compound. Its molecular formula is C10H8N4S2 and its molecular weight is 248.32. The purity is usually 95%. The exact mass of th...
  • (5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid
    • Cat. No.:
    • B1271760
    • CAS No.:
    • 32418-26-1
    • Molecular Formula:
    • C4H5N3O2S2
    • Molecular Weight:
    • 191.2 g/mol
    Description
    (5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C4H5N3O2S2 and its molecular weight is 191.2 g/mol. The purity is usually 95%. BenchChem offers high...
  • 2-Amino-1,3,4-thiadiazole
    • Cat. No.:
    • B1665364
    • CAS No.:
    • 4005-51-0
    • Molecular Formula:
    • C2H3N3S
    • Molecular Weight:
    • 101.13 g/mol
    Description
    Aminothiadiazole is a synthetic derivative of nicotinamide adenine dinucleotide (NAD). Aminothiadiazole competitively inhibits inosine 5-monophosphate dehydrogenase, thereby disrupting the regulation of cell pro...
  • 2-Amino-5-(2-thienyl)-1,3,4-thiadiazole
    • Cat. No.:
    • B112654
    • CAS No.:
    • 4683-00-5
    • Molecular Formula:
    • C6H5N3S2
    • Molecular Weight:
    • 183.3 g/mol
    Description
    2-Amino-5-(2-thienyl)-1,3,4-thiadiazole
  • 5-[(2-amino-1,3-thiazol-4-yl)methyl]-N-methyl-1,3,4-thi...
    • Cat. No.:
    • B1270046
    • CAS No.:
    • 690642-84-3
    • Molecular Formula:
    • C7H9N5S2
    • Molecular Weight:
    • 227.3 g/mol
    Description
    5-[(2-amino-1,3-thiazol-4-yl)methyl]-N-methyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C7H9N5S2 and its molecular weight is 227.3 g/mol. The purity is usually 95%. Bench...
  • (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)ac...
    • Cat. No.:
    • B1279332
    • CAS No.:
    • 75028-24-9
    • Molecular Formula:
    • C6H8N4O3S
    • Molecular Weight:
    • 216.22 g/mol
    Description
    (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetic acid is a useful research compound. Its molecular formula is C6H8N4O3S and its molecular weight is 216.22 g/mol. The purity is usually 95%. The exact...
  • 2-(5-Amino-1,3,4-thiadiazol-2-yl)phenol
    • Cat. No.:
    • B1276900
    • CAS No.:
    • 85003-78-7
    • Molecular Formula:
    • C8H7N3OS
    • Molecular Weight:
    • 193.23 g/mol
    Description
    2-(5-Amino-1,3,4-thiadiazol-2-yl)phenol is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.23 g/mol. The purity is usually 95%. BenchChem offers high-quality 2-(5-...
  • 2-[(5-Amino-1,3,4-thiadiazol-2-YL)thio]-N-cyclopropylac...
    • Cat. No.:
    • B1277076
    • CAS No.:
    • 876532-11-5
    • Molecular Formula:
    • C7H10N4OS2
    • Molecular Weight:
    • 230.3 g/mol
    Description
    2-[(5-Amino-1,3,4-thiadiazol-2-YL)thio]-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C7H10N4OS2 and its molecular weight is 230.3 g/mol. The purity is usually 95%. BenchChem o...